Cas no 101798-82-7 (3-[(phenylsulfanyl)methyl]piperidine hydrochloride)
101798-82-7 structure
Product Name:3-[(phenylsulfanyl)methyl]piperidine hydrochloride
CAS No:101798-82-7
MF:C12H18ClNS
MW:243.79602098465
MDL:MFCD21090531
CID:3498329
PubChem ID:20217942
Update Time:2025-04-21
3-[(phenylsulfanyl)methyl]piperidine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- PIPERIDINE, 3-[(PHENYLTHIO)METHYL]-, HYDROCHLORIDE
- 3-[(phenylsulfanyl)methyl]piperidine hydrochloride
- 3-((Phenylthio)methyl)piperidine hydrochloride
- F2167-0562
- SCHEMBL10797793
- CS-0270228
- MFCD21090531
- AKOS015947864
- 101798-82-7
- NS-03486
- 3-[(phenylsulfanyl)methyl]piperidinehydrochloride
- EN300-235628
- 3-(phenylsulfanylmethyl)piperidine;hydrochloride
-
- MDL: MFCD21090531
- Inchi: 1S/C12H17NS.ClH/c1-2-6-12(7-3-1)14-10-11-5-4-8-13-9-11;/h1-3,6-7,11,13H,4-5,8-10H2;1H
- InChI Key: YVEVHEHUBBVHHA-UHFFFAOYSA-N
- SMILES: N1CCCC(CSC2=CC=CC=C2)C1.[H]Cl
Computed Properties
- Exact Mass: 243.084848g/mol
- Monoisotopic Mass: 243.084848g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 154
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 243.8g/mol
- Topological Polar Surface Area: 37.3Ų
3-[(phenylsulfanyl)methyl]piperidine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P223051-100mg |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride |
101798-82-7 | 100mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P223051-500mg |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride |
101798-82-7 | 500mg |
$ 410.00 | 2022-06-03 | ||
| TRC | P223051-1g |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride |
101798-82-7 | 1g |
$ 615.00 | 2022-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340898-50mg |
3-((Phenylthio)methyl)piperidine hydrochloride |
101798-82-7 | 95% | 50mg |
¥23560 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340898-100mg |
3-((Phenylthio)methyl)piperidine hydrochloride |
101798-82-7 | 95% | 100mg |
¥30855 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340898-250mg |
3-((Phenylthio)methyl)piperidine hydrochloride |
101798-82-7 | 95% | 250mg |
¥27986 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340898-500mg |
3-((Phenylthio)methyl)piperidine hydrochloride |
101798-82-7 | 95% | 500mg |
¥29174 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1340898-1g |
3-((Phenylthio)methyl)piperidine hydrochloride |
101798-82-7 | 95% | 1g |
¥28053 | 2023-04-17 | |
| Enamine | EN300-235628-0.05g |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride |
101798-82-7 | 95% | 0.05g |
$1091.0 | 2024-06-19 | |
| Enamine | EN300-235628-0.1g |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride |
101798-82-7 | 95% | 0.1g |
$1144.0 | 2024-06-19 |
3-[(phenylsulfanyl)methyl]piperidine hydrochloride Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
101798-82-7 (3-[(phenylsulfanyl)methyl]piperidine hydrochloride) Related Products
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